![molecular formula C18H17ClN4O3S2 B2358066 2-((3-chlorophenyl)amino)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide CAS No. 1203078-73-2](/img/structure/B2358066.png)
2-((3-chlorophenyl)amino)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide
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Description
2-((3-chlorophenyl)amino)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C18H17ClN4O3S2 and its molecular weight is 436.93. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodologies and Chemical Properties
A foundational aspect of research involving "2-((3-chlorophenyl)amino)-N-(4-sulfamoylphenethyl)thiazole-4-carboxamide" is its synthesis and the exploration of its chemical properties. The compound's structure allows for the investigation of new synthetic pathways and the development of novel derivatives. For instance, thiazole and thiadiazole derivatives have been synthesized through various chemical reactions, highlighting the versatility and potential for further chemical modification of this compound (Kaya et al., 2016). Moreover, the exploration of thiazole's chemical properties, such as its reactivity in different conditions, offers insights into its potential applications in chemical synthesis and drug development.
Biological Activities
Research has also focused on the biological activities associated with "this compound" and its derivatives. Studies have identified various biological activities, including antimicrobial, antiviral, and anticancer properties. For example, derivatives of thiazole have shown moderate antimicrobial activity, offering a potential avenue for the development of new antimicrobial agents (Gaffer et al., 2016). Similarly, thiazole derivatives have exhibited antiviral activities, suggesting their potential in antiviral drug development (Chen et al., 2010). The anticancer activities of certain thiazole derivatives have also been explored, with some compounds showing promising results against various cancer cell lines, indicating the compound's relevance in cancer research (Yılmaz et al., 2015).
Material Science Applications
In addition to its chemical and biological applications, "this compound" has potential applications in material science. For instance, its derivatives have been used in the development of novel dyeing agents for polyester fabrics, demonstrating its utility in the textile industry. These dyes not only provide desired coloration but also exhibit antimicrobial properties, adding functional value to the textiles (Khalifa et al., 2015).
Properties
IUPAC Name |
2-(3-chloroanilino)-N-[2-(4-sulfamoylphenyl)ethyl]-1,3-thiazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17ClN4O3S2/c19-13-2-1-3-14(10-13)22-18-23-16(11-27-18)17(24)21-9-8-12-4-6-15(7-5-12)28(20,25)26/h1-7,10-11H,8-9H2,(H,21,24)(H,22,23)(H2,20,25,26) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FROXKFQNZYFZOU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)NC2=NC(=CS2)C(=O)NCCC3=CC=C(C=C3)S(=O)(=O)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17ClN4O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
436.9 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.